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Compound Name: MLS000545091

Cat. No.: B1676673

For Researchers, Scientists, and Drug Development Professionals

Introduction

MLS000545091 is a potent and selective inhibitor of human 15-lipoxygenase-2 (h15-LOX-2),
an enzyme implicated in the biosynthesis of inflammatory lipid mediators.[1][2] h15-LOX-2
catalyzes the oxygenation of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-
HpETE), a precursor to signaling molecules involved in inflammation and cell growth.
Dysregulation of the 15-LOX-2 pathway is associated with various inflammatory diseases and
certain types of cancer, making it a compelling target for therapeutic intervention. These
application notes provide a detailed protocol for utilizing MLS000545091 in a cell-based assay
to investigate its inhibitory effects on 15-LOX-2 activity.

Mechanism of Action

MLS000545091 acts as a direct inhibitor of the 15-LOX-2 enzyme. By binding to the enzyme, it
prevents the conversion of arachidonic acid to 15-HpETE. This reduction in 15-HpETE levels
subsequently modulates downstream signaling pathways, including those involved in
inflammation and cell proliferation.

Quantitative Data

While a specific half-maximal inhibitory concentration (IC50) for MLS000545091 in a cell-based
assay is not widely reported, its potency has been established in in-vitro enzymatic assays. It is
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important to note that IC50 values can vary between in-vitro and cell-based assays due to
factors such as cell permeability and metabolism. Researchers are encouraged to determine
the cell-based IC50 empirically using the protocol provided below.

Compound Target Assay Type IC50
Human 15- _ ,
_ In-vitro enzymatic
MLS000545091 Lipoxygenase-2 (h15- 2.6 uM[1][2][3]
assay
LOX-2)

Signaling Pathway

The 15-lipoxygenase-2 (15-LOX-2) pathway plays a crucial role in the metabolism of
polyunsaturated fatty acids, primarily arachidonic acid. The enzymatic activity of 15-LOX-2
leads to the production of lipid hydroperoxides, which are precursors to a variety of bioactive
mediators. These mediators can either promote or resolve inflammation, depending on the
cellular context and the presence of other enzymes.
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Arachidonic Acid MLS000545091 Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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